N-[(4-cyclohexyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide

• IUPAC Name: N-[(4-cyclohexyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C25H28N4O3S/c1-32-21-14-12-19(13-15-21)24(31)26-16-23-27-28-25(29(23)20-10-6-3-7-11-20)33-17-22(30)18-8-4-2-5-9-18/h2,4-5,8-9,12-15,20H,3,6-7,10-11,16-17H2,1H3,(H,26,31)
• InChI Key: BOJBPEGBPJIDCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3CCCCC3)SCC(=O)C4=CC=CC=C4
• Molecular Formula: C25H28N4O3S
• Molecular Weight: 464.6 g/mol

Description

N-[(4-cyclohexyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C25H28N4O3S and its molecular weight is 464.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Chemical Entities

• The study by Sañudo et al. (2006) focused on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, a new class of cyclic dipeptidyl ureas, through Ugi reactions. These compounds, including derivatives of triazoles and benzamides, represent a new class of pseudopeptidic triazines, showcasing the versatility of triazole-containing compounds in synthesizing novel chemical entities (Sañudo et al., 2006).

Antimicrobial Activity

• Desai et al. (2013) investigated the synthesis and antimicrobial activity of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides. These compounds demonstrated significant antibacterial and antifungal activities, indicating the potential of methoxybenzamide derivatives in therapeutic interventions against microbial diseases (Desai et al., 2013).

Anticonvulsant Activity

• Clark et al. (1984) explored the anticonvulsant effects of 4-aminobenzamides, demonstrating that certain derivatives exhibit potent anticonvulsant activities. This research underscores the significance of benzamide derivatives in developing treatments for seizure disorders (Clark et al., 1984).

Analytical Applications

• Ye et al. (2008) developed a method for measuring environmental phenols, including methoxybenzophenone derivatives, in human milk. This study highlights the importance of methoxybenzamide structures in environmental and bioanalytical chemistry (Ye et al., 2008).

Anti-Candida Activity

• Staniszewska et al. (2021) reported on the anti-Candida activity of benzoxazole derivatives, demonstrating the utility of such compounds in antifungal research. The study underscores the relevance of triazole and benzamide derivatives in investigating antifungal agents (Staniszewska et al., 2021).